![molecular formula C13H14FNO4 B2595475 Ethyl 4-(4-fluorophenyl)-1-hydroxy-2-oxopyrrolidine-3-carboxylate CAS No. 866152-98-9](/img/structure/B2595475.png)
Ethyl 4-(4-fluorophenyl)-1-hydroxy-2-oxopyrrolidine-3-carboxylate
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Description
Ethyl 4-(4-fluorophenyl)-1-hydroxy-2-oxopyrrolidine-3-carboxylate is a complex organic compound. Unfortunately, there is limited information available about this specific compound . It’s important to note that the compound’s structure and properties can be inferred from its name and similar compounds.
Scientific Research Applications
Supramolecular Interactions
The study by Suresh et al. (2007) on ethyl 2,6-bis(4-fluorophenyl)-4-hydroxy-5-(4-methylphenylsulfanyl)pyridine-3-carboxylate, a compound closely related to the one of interest, highlights its supramolecular aggregation through C-H...O, C-H...F, and C-H...π interactions. The crystal structure is stabilized by these interactions, showcasing the potential for designing new supramolecular assemblies and materials with specific properties (J. Suresh, R. Suresh Kumar, S. Perumal, A. Mostad, S. Natarajan, 2007).
Crystal Structure and Synthesis
M. Sapnakumari et al. (2014) synthesized a related compound, Ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate, characterizing it through various analytical methods and single-crystal X-ray diffraction. This work contributes to the understanding of the structural basis for the reactivity and properties of such compounds, laying the groundwork for the synthesis of new materials and pharmaceuticals (M. Sapnakumari, B. Narayana, K. Divya, K. Singh, S. Anthal, V. Gupta, R. Kant, 2014).
Novel Synthesis Approaches
The synthesis of ethyl 4-cyano-5-hydroxy-2-methyl-1H-pyrrole-3-carboxylate and related compounds by Prativa B. S. Dawadi and J. Lugtenburg (2011) showcases an efficient approach to accessing a library of pyrrole derivatives. This research underlines the compound's significance in synthesizing new organic molecules, which could have implications in various fields, including pharmaceuticals and materials science (Prativa B. S. Dawadi, J. Lugtenburg, 2011).
Antibacterial Agents
Research on Pyridonecarboxylic acids, including the synthesis and antibacterial activity of 7-(3-amino-1-pyrrolidinyl)-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid and its analogs, reveals the potential of fluorophenyl derivatives in developing new antibacterial agents. This investigation provides insights into structure-activity relationships, guiding future drug discovery efforts (H. Egawa, T. Miyamoto, A. Minamida, Y. Nishimura, H. Okada, H. Uno, J. Matsumoto, 1984).
properties
IUPAC Name |
ethyl 4-(4-fluorophenyl)-1-hydroxy-2-oxopyrrolidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FNO4/c1-2-19-13(17)11-10(7-15(18)12(11)16)8-3-5-9(14)6-4-8/h3-6,10-11,18H,2,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBFNJIRHZGGZRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1C(CN(C1=O)O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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